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Compound of Interest

Compound Name: Methyl 5-bromo-4-methylpicolinate

Cat. No.: B1527124

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of a Privileged Scaffold

Methyl 5-bromo-4-methylpicolinate is a key heterocyclic building block in the fields of
medicinal chemistry and materials science. The strategic placement of the bromine atom at the
5-position of the pyridine ring, ortho to the methyl group and meta to the methyl ester, renders it
an exceptionally versatile substrate for a variety of palladium-catalyzed cross-coupling
reactions. These reactions are fundamental in modern organic synthesis, allowing for the
precise and efficient construction of complex molecular architectures from readily available
starting materials.[1][2] The pyridine core is a prevalent motif in numerous pharmaceuticals,
and the ability to functionalize this scaffold through C-C and C-N bond formation is critical for
the development of new therapeutic agents.[3][4]

This guide provides detailed experimental protocols and mechanistic insights for three of the
most powerful cross-coupling reactions utilizing Methyl 5-bromo-4-methylpicolinate: the
Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination. The
causality behind the choice of reagents and conditions is explained to provide a deeper
understanding of these transformative reactions.

Chemical Properties and Safety Information
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Property Value Reference
Chemical Formula CsHsBrNO2 [51[6]
Molecular Weight 230.06 g/mol [5]
Appearance White to light yellow solid [7]

CAS Number 886365-06-6 [5]

Storage Inert atmosphere, Room e

Temperature

Safety Precautions: Methyl 5-bromo-4-methylpicolinate is a hazardous substance.[8] Always
handle this compound in a well-ventilated fume hood while wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation
of dust and contact with skin and eyes.[9] In case of contact, rinse immediately with plenty of
water.[9] If inhaled, move to fresh air.[9] If ingested, do NOT induce vomiting and seek
immediate medical attention.[9]

Experimental Workflows and Protocols
General Experimental Workflow

The successful execution of palladium-catalyzed cross-coupling reactions hinges on the careful
exclusion of oxygen and moisture. The following general workflow should be adapted for each
specific protocol.
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Caption: General workflow for palladium-catalyzed cross-coupling reactions.
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Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between an
organohalide and an organoboron compound, such as a boronic acid or ester.[10][11][12][13]
This reaction is widely favored in drug discovery due to its mild conditions and tolerance of a
wide range of functional groups.[4][14]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps:[11][12][15]

o Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of Methyl 5-bromo-
4-methylpicolinate to form a Pd(ll) complex.[11][15][16] This is often the rate-determining
step.[11]

o Transmetalation: The organoboron species, activated by a base, transfers its organic group
to the palladium center, displacing the halide.[10][11][15]

e Reductive Elimination: The two organic fragments on the palladium complex couple, forming
the desired product and regenerating the Pd(0) catalyst.[11][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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